N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-nitrobenzamide
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Overview
Description
Scientific Research Applications
Antitumor Activity
Compounds similar to N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-nitrobenzamide have been explored for their antitumor properties. For instance, thiazolides, a novel class of anti-infectious agents, have shown the ability to induce cell death in colon carcinoma cell lines. This indicates their potential as molecular targets in both intestinal pathogens and colon cancer cells, highlighting a structure-function relationship critical for apoptosis induction in colorectal tumor cells (Brockmann et al., 2014).
Hypoxia-Selective Cytotoxicity
The synthesis of regioisomers of novel hypoxia-selective cytotoxins has been researched, focusing on their cytotoxicity under hypoxic conditions, which is relevant for targeting tumor cells in low-oxygen environments. Such studies contribute to the understanding of how nitro group positioning affects cytotoxic activity and hypoxic selectivity, providing a basis for the design of more effective cancer therapies (Palmer et al., 1996).
Synthesis of Heterocyclic Derivatives
Research into the synthesis of quinazolino-1,3-benzothiazine derivatives and related heterocyclic compounds offers insights into novel organic syntheses that could have various pharmaceutical applications. Such studies involve complex reactions that yield new molecular structures with potential biological activity (Szabo et al., 1992).
Electrophilic Substitution Reactions
Investigations into the reactions of N-(2,5-dimethoxyaryl)thiobenzamides explore the chemical properties and reactivity of these compounds, contributing to the broader understanding of electrophilic substitution reactions in organic chemistry. Such research provides foundational knowledge that can lead to the development of new chemical entities (Jackson et al., 2000).
Molecular Design for Photovoltaic Applications
The design of unsymmetrical squaraine dyes related to benzothiazole derivatives demonstrates their potential in harvesting near-IR light for dye-sensitized solar cells. This research combines organic synthesis with photovoltaic application, highlighting the versatility of benzothiazole-based compounds in materials science (Kim et al., 2010).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
N-(5,6-dimethoxy-3-methyl-1,3-benzothiazol-2-ylidene)-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O5S/c1-19-12-8-13(24-2)14(25-3)9-15(12)26-17(19)18-16(21)10-4-6-11(7-5-10)20(22)23/h4-9H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBKALIQCNUKZKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC(=C(C=C2SC1=NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.